2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide

• Molecular Formula: C20H21ClIN3O2
• Molecular Weight: 497.8 g/mol
• IUPAC Name: 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C20H21ClIN3O2/c1-2-19(26)25-11-9-24(10-12-25)16-6-4-15(5-7-16)23-20(27)17-13-14(22)3-8-18(17)21/h3-8,13H,2,9-12H2,1H3,(H,23,27)
• InChI Key: LDCKJQIAERUYEL-UHFFFAOYSA-N
• SMILES: CCC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)I)Cl

Description

2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide, also known as CPIB, is a chemical compound that has been widely used in scientific research. This compound belongs to the class of benzamides and has been found to have various biochemical and physiological effects.

Mechanism of Action

2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide acts as a selective antagonist of the dopamine D3 receptor and the sigma-1 receptor. It binds to these receptors with high affinity and inhibits their activity. The dopamine D3 receptor is involved in the regulation of reward, motivation, and addiction, while the sigma-1 receptor is involved in pain perception, neuroprotection, and neuroplasticity.
Biochemical and Physiological Effects:
2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been found to have various biochemical and physiological effects. It has been shown to reduce drug-seeking behavior in animal models of addiction by inhibiting the dopamine D3 receptor. 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been found to have analgesic effects by inhibiting the sigma-1 receptor. Additionally, 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide is a highly selective inhibitor of the dopamine D3 receptor and the sigma-1 receptor, making it an excellent tool for studying the role of these receptors in different biological processes. However, 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has some limitations in lab experiments. It has low solubility in water, which can make it difficult to use in some experiments. Additionally, 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has a relatively short half-life, which can limit its effectiveness in some experiments.

Future Directions

There are several future directions for the use of 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in scientific research. One area of interest is the role of the dopamine D3 receptor in psychiatric disorders such as addiction, depression, and schizophrenia. 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide can be used to study the effects of dopamine D3 receptor inhibition on these disorders. Another area of interest is the role of the sigma-1 receptor in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide can be used to study the neuroprotective effects of sigma-1 receptor inhibition in these diseases. Finally, there is potential for the development of new drugs based on 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide that can be used to treat various disorders.

Synthesis Methods

The synthesis of 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide involves the reaction of 2-chloro-5-iodobenzoyl chloride with 4-(4-propanoylpiperazin-1-yl)aniline in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is then purified using column chromatography to obtain 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide in high purity.

Scientific Research Applications

2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has been extensively used in scientific research as a tool to study the role of various proteins and receptors in different biological processes. It has been found to be an effective inhibitor of the dopamine D3 receptor and has been used to study the role of this receptor in addiction and other psychiatric disorders. 2-chloro-5-iodo-N-[4-(4-propanoylpiperazin-1-yl)phenyl]benzamide has also been used to study the role of the sigma-1 receptor in pain and neurodegenerative diseases.